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Compound of Interest

Compound Name: 3-Morpholinopropanal
CAS No.: 19851-01-5
Cat. No.: B012511
Get Quote
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Executive Summary & Synthesis Context

3-Morpholinopropanal (also known as 3-morpholin-4-ylpropanal) is a pivotal intermediate
used in reductive aminations to generate pharmaceutical motifs. Its synthesis typically involves
the Michael addition of morpholine to acrolein.

Because aldehydes are labile (prone to oxidation to carboxylic acids or hydration to gem-diols)
and acrolein is highly reactive (prone to polymerization), confirming the integrity of this
intermediate is critical before downstream processing.

This guide provides a self-validating NMR protocol to:
» Confirm Identity: Verify the aldehyde functionality and the tertiary amine formation.

o Assess Purity: Distinguish the product from starting materials (Morpholine, Acrolein) and
common oxidation byproducts (3-Morpholinopropanoic acid).

Synthesis Pathway Visualization
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The following diagram outlines the formation logic and potential impurities to track.[1]
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Figure 1: Synthesis pathway of 3-Morpholinopropanal via Michael addition, highlighting
critical impurities.

Experimental Protocol

To ensure reproducible shifts, sample preparation must be standardized.
e Solvent: Deuterated Chloroform (

) is the standard. DMSO-
may be used but will shift hydroxyl/amine protons;
is preferred for aldehydes to avoid hemiacetal formation with protic solvents.

« Concentration: ~10-20 mg in 0.6 mL solvent.
« Reference: Tetramethylsilane (TMS) at 0.00 ppm or residual
at 7.26 ppm (
)/ 77.16 ppm (
).
N1H NMR Analysis: The Diaghostic Fingerprint

The proton spectrum provides three distinct regions for confirmation: the aldehyde, the
morpholine ring, and the propyl linker.
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Key Assignments (in )

Position

Chemical Shift
(

ppm)

Multiplicity

Integration

Assignment
Logic

-CHO

9.75-9.80

Triplet (

Hz)

1H

Diagnostic:
Confirms
aldehyde
presence. Loss
of this signal
indicates

oxidation.

Ring O-

3.65-3.75

Triplet / Multiplet

Characteristic of
the morpholine
ether region.
Remains similar
to starting

material.

Linker N-

2.65-2.75

Triplet (

Hz)

2H

Methylene group

to the carbonyl,
attached to

nitrogen.

Linker

-CO

2.55-2.65

Triplet / Multiplet

Methylene group

to the carbonyl.

Ring N-

2.40 - 2.50

Triplet / Broad

4H

Critical Check:
Upfield shift
relative to free
morpholine (see
comparative

analysis below).

Structural Logic Diagram
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The following graph correlates the molecular structure nodes to their specific NMR signals.
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Figure 2: Correlation of structural moieties to observed 1H NMR chemical shifts.

N13}C NMR Analysis: Carbon Backbone Verification

Carbon NMR is definitive for confirming the carbonyl carbon and distinguishing the N-alkylated
product from the secondary amine starting material.
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Key Assignments (in )
Shift (

Carbon Type Assignment Note
ppm)

Diagnostic: Distinctive low-field
C=0 (Aldehyde) 200.5-201.5 signal. Disappears if oxidized
to acid (~175 ppm).

Ring O-

66.5 - 67.0 Morpholine ether carbons.
Critical Check: Free
morpholine N-
Ring N-
53.0 - 54.0 is ~46 ppm. The shift to ~53
ppm confirms alkylation
(tertiary amine formation).
. Often overlaps with Ring N-
Linker N- 53.0 - 54.0
Linker
40.5-415 Alpha carbon to the aldehyde.
-CO

Comparative Performance: Product vs. Alternatives

This section objectively compares the NMR profile of the pure product against its precursors
and common degradation products. This allows the researcher to "self-validate" the success of
the synthesis.

Table 1: Distinguishing Product from Impurities
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Key Diagnostic

Key Diagnostic

Compound . . Status

Signal ("1H) Signal (*{13}C)

9.78 ppm (CHO) +

; 201 ppm (CHO) + 53
3-Morpholinopropanal 2.45 ppm (Ring N- pp. ( ) Target
ppm (Ring N-C)

)

~2.90 ppm (Ring N-
Morpholine (SM) ~46 ppm (Ring N-C) Precursor

)

Acrolein (SM)

9.5 ppm (CHO) + 6.0-
7.0 ppm (Vinyl)

138/128 ppm (Vinyl
C=0C)

Toxic Precursor

3-
Morpholinopropanoic
Acid

Absence of 9.8 ppm;
Broad ~11 ppm
(COOH)

~175 ppm (COOH)

Oxidation Product

Technical Insight: The most common failure mode in this synthesis is incomplete conversion or

oxidation.

e Check the 2.9 ppm region: If you see a triplet here, you have unreacted Morpholine. In the

product, these protons shift upfield to ~2.45 ppm due to the change from secondary to

tertiary amine.

e Check the 9.5 vs 9.8 ppm region: Acrolein aldehyde is slightly upfield (conjugated) compared

to the product aldehyde (saturated).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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